Cas no 866039-45-4 (4-methoxy-3-({1-[4-(trifluoromethyl)phenyl]-1H-1,2,3-triazol-4-yl}methoxy)benzenecarbaldehyde)

• Product Name: 4-methoxy-3-({1-[4-(trifluoromethyl)phenyl]-1H-1,2,3-triazol-4-yl}methoxy)benzenecarbaldehyde
• CAS No: 866039-45-4
• MF: C₁₈H₁₄F₃N₃O₃
• MW: 377.317274570465
• CID: 6783378
• PubChem ID: 1480676
• Update Time: 2025-06-13

4-methoxy-3-({1-[4-(trifluoromethyl)phenyl]-1H-1,2,3-triazol-4-yl}methoxy)benzenecarbaldehyde Chemical and Physical Properties

Names and Identifiers

• AKOS005094176
• 4-methoxy-3-({1-[4-(trifluoromethyl)phenyl]-1H-1,2,3-triazol-4-yl}methoxy)benzaldehyde
• 5W-0043
• 866039-45-4
• ZINC01393657
• 4-methoxy-3-({1-[4-(trifluoromethyl)phenyl]-1H-1,2,3-triazol-4-yl}methoxy)benzenecarbaldehyde
• 4-Methoxy-3-((1-(4-(trifluoromethyl)phenyl)-1H-1,2,3-triazol-4-yl)methoxy)benzaldehyde
• 4-methoxy-3-[[1-[4-(trifluoromethyl)phenyl]triazol-4-yl]methoxy]benzaldehyde

• Inchi： 1S/C18H14F3N3O3/c1-26-16-7-2-12(10-25)8-17(16)27-11-14-9-24(23-22-14)15-5-3-13(4-6-15)18(19,20)21/h2-10H,11H2,1H3
• InChI Key： NSCFEIDEDNMWQM-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)N1C=C(COC2C=C(C=O)C=CC=2OC)N=N1)(F)F

Computed Properties

• Exact Mass: 377.09872580g/mol
• Monoisotopic Mass: 377.09872580g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 486
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 66.2Ų

Additional information on 4-methoxy-3-({1-[4-(trifluoromethyl)phenyl]-1H-1,2,3-triazol-4-yl}methoxy)benzenecarbaldehyde

Research Briefing on 4-methoxy-3-({1-[4-(trifluoromethyl)phenyl]-1H-1,2,3-triazol-4-yl}methoxy)benzenecarbaldehyde (CAS: 866039-45-4)

In recent years, the compound 4-methoxy-3-({1-[4-(trifluoromethyl)phenyl]-1H-1,2,3-triazol-4-yl}methoxy)benzenecarbaldehyde (CAS: 866039-45-4) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique triazole and trifluoromethylphenyl moieties, has shown promising potential in various therapeutic applications. The following briefing provides an overview of the latest research developments related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

The synthesis of 4-methoxy-3-({1-[4-(trifluoromethyl)phenyl]-1H-1,2,3-triazol-4-yl}methoxy)benzenecarbaldehyde typically involves a copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction, which efficiently forms the 1,2,3-triazole core. Recent studies have optimized this process to improve yield and purity, making it more feasible for large-scale production. The presence of the trifluoromethyl group enhances the compound's metabolic stability and bioavailability, which are critical factors for drug development.

From a biological perspective, this compound has demonstrated notable activity as an inhibitor of specific enzymatic pathways. For instance, recent in vitro studies have shown its efficacy in targeting inflammatory mediators, suggesting potential applications in treating chronic inflammatory diseases. Additionally, its interaction with certain cancer-related proteins has sparked interest in its use as an anticancer agent, with preliminary data indicating selective cytotoxicity against tumor cells while sparing normal cells.

Further investigations into the pharmacokinetics and pharmacodynamics of 4-methoxy-3-({1-[4-(trifluoromethyl)phenyl]-1H-1,2,3-triazol-4-yl}methoxy)benzenecarbaldehyde are underway. Early-stage animal models have provided encouraging results, with the compound exhibiting favorable absorption and distribution profiles. However, challenges such as potential off-target effects and long-term toxicity remain to be addressed in subsequent studies.

In conclusion, 4-methoxy-3-({1-[4-(trifluoromethyl)phenyl]-1H-1,2,3-triazol-4-yl}methoxy)benzenecarbaldehyde represents a promising candidate for further drug development. Its unique chemical structure and biological activity make it a valuable subject of ongoing research. Future studies should focus on optimizing its therapeutic index and exploring its potential in combination therapies. As the field advances, this compound may well emerge as a key player in the treatment of various diseases, from inflammation to cancer.